Cas no 1483966-61-5 (5-(butan-2-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(butan-2-yl)-1,3-oxazolidin-2-one
• CAS No: 1483966-61-5
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6361554
• PubChem ID: 65584938
• Update Time: 2025-05-27

5-(butan-2-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(butan-2-yl)-1,3-oxazolidin-2-one
• 2-Oxazolidinone, 5-(1-methylpropyl)-
• 5-(Sec-butyl)oxazolidin-2-one
• EN300-1836684
• CS-0349662
• 1483966-61-5
• AKOS014923489

• Inchi： 1S/C7H13NO2/c1-3-5(2)6-4-8-7(9)10-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： YYLCUPXFNDIREZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC)CNC1=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 300.4±9.0 °C(Predicted)
• pka: 12.82±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones